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Abstract: This technical guide provides a comprehensive overview of (Z2)-O-
Methoxycinnamaldehyde, a distinct isomer of the o-methoxycinnamaldehyde family. Tailored for
researchers, scientists, and professionals in drug development, this document delves into the
compound's core identifiers, physicochemical properties, synthesis, and analytical
characterization. We explore the causality behind experimental choices and present self-
validating protocols to ensure scientific integrity. The guide also briefly touches upon the
potential applications and biological significance of cinnamaldehyde derivatives, supported by
authoritative references and data-driven visualizations.

Introduction: Understanding the Structural
Significance

Cinnamaldehyde and its derivatives are a well-established class of organic compounds found
naturally, most notably in cinnamon bark. They form the basis for numerous applications, from
flavorings to advanced pharmaceutical research. The molecule of interest, (Z)-O-
Methoxycinnamaldehyde, possesses two key structural features that define its chemical
personality:
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e The Ortho-Methoxy Group: A methoxy group (-OCHs) is positioned at the ortho- (or 2-)
position of the phenyl ring. This substitution significantly influences the molecule's electronic
properties and steric profile, impacting its reactivity and biological interactions compared to
its para- or meta- counterparts.

e The (2)-Alkene Geometry: The 'Z' configuration (from the German zusammen, meaning
"together") indicates that the higher-priority substituents on the carbon-carbon double bond
are on the same side. This cis- a conformation creates a distinct three-dimensional shape
compared to the more common (E)- or trans-isomer, which can lead to different binding
affinities in biological systems.

This guide focuses specifically on this (Z2)-isomer, providing the detailed technical information
necessary for its accurate identification, synthesis, and utilization in a research context.

Chemical Identity and Core Identifiers

Precise identification is the cornerstone of any chemical research. (Z)-O-
Methoxycinnamaldehyde is distinguished by a unique set of identifiers that ensure its
unambiguous recognition in databases, publications, and regulatory documents. The primary
CAS Registry Number for the (Z2)-isomer is 76760-43-5[1][2][3][4]. It is crucial not to confuse
this with the CAS number for the (E)-isomer or the general o-Methoxycinnamaldehyde, which
often refers to the (E)-isomer by default[5][6][7][8][9][10].

A summary of its key identifiers is presented below for rapid reference.
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Identifier Type

Value

Source

CAS Registry Number

76760-43-5

PubChem, NIST, FDA
GSRS[2][3][4]

IUPAC Name

(22)-3-(2-Methoxyphenyl)prop-

2-enal

PubChem, NIST[2][3]

Synonyms

(2)-2-Methoxycinnamaldehyde,
cis-o-Methoxycinnamaldehyde,

cis-2-Methoxycinnamaldehyde

FDA GSRS, NIST[1][3]

Molecular Formula

C10H1002

PubChem][2]

InChl=1S/C10H1002/c1-12-

InChl 10-7-3-2-5-9(10)6-4-8-11/h2- PubChem, NIST[2][3][4]
8H,1H3/b6-4-
KKVZAVRSVHUSPL-

InChlKey PubChem, NIST[2][3][4]
XQRVVYSFSA-N

Canonical SMILES COC1=CC=CC=C1/C=C\C=0 PubChem|[2]

FDA UNII Y72G543414 FDA GSRS[1]

Physicochemical and Spectroscopic Properties

The physical and spectroscopic properties of a compound are critical for its purification,

handling, and structural confirmation.
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Property Value Source | Method
Molecular Weight 162.19 g/mol PubChem[2][11]
Monoisotopic Mass 162.0681 Da PubChem|[2]

Pale yellow crystals The Good Scents Company
Appearance , .

(estimated) (for (E)-isomern)[12]

160-161 °C at 12 mmHg (for The Good Scents

Boiling Point .
(E)-isomer) Company[12]

The Good Scents

Melting Point 44-48 °C (for (E)-isomer)
Company[12]

) 1463.1 (Semi-standard non-
Kovats Retention Index NIST[3]
polar column)

Note: Experimental physical properties like melting and boiling points are more readily available
for the more common (E)-isomer and are provided here for estimation. The (2)-isomer's
properties are expected to be similar but not identical.

Synthesis and Analytical Workflow

The synthesis of o-methoxycinnamaldehyde typically proceeds via a Claisen-Schmidt
condensation reaction between o-methoxybenzaldehyde and acetaldehyde in the presence of
a base[9][13][14]. The formation of the (Z)- vs (E)-isomer is highly dependent on reaction
conditions such as temperature and the choice of catalyst. Synthesis of the pure (Z)-isomer
often requires specialized photochemical or catalytic methods, followed by careful purification.

Below is a generalized workflow representing the logical steps from synthesis to validated
product.
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Caption: Logical workflow for the synthesis and validation of (Z)-O-Methoxycinnamaldehyde.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b072128/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-z-o-methoxycinnamaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072128?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Step-by-Step Synthesis Protocol (lllustrative)

This protocol is an adaptation of the general Claisen-Schmidt condensation, which typically
yields the (E)-isomer as the major product. Achieving a high yield of the (Z)-isomer would
require specific modifications not detailed in general literature.

Reaction Setup: In a round-bottom flask cooled to 0-5°C in an ice bath, dissolve o-
methoxybenzaldehyde in ethanol.

Base Addition: Slowly add an aqueous solution of sodium hydroxide (NaOH) to the stirred
solution. Maintaining a low temperature is critical to control the reaction rate and potentially
influence isomer ratios[15].

Acetaldehyde Addition: Add acetaldehyde dropwise to the reaction mixture, ensuring the
temperature remains low.

Reaction Monitoring: Stir the reaction at low temperature for several hours. Monitor the
consumption of the starting material by Thin-Layer Chromatography (TLC).

Workup: Once the reaction is complete, neutralize the mixture with a dilute acid (e.g., HCI).
Extract the product into an organic solvent like dichloromethane.

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. The resulting crude oil, containing a mixture of (Z) and
(E) isomers, must be purified, typically via silica gel column chromatography.

Analytical Characterization: The Self-Validating System

The identity and purity of the isolated (Z)-isomer must be confirmed through a combination of
spectroscopic methods.

e 1H NMR Spectroscopy: This is the most crucial technique for distinguishing (Z) and (E)
isomers. The coupling constant (J-value) between the two vinyl protons on the C=C double
bond is diagnostic. For the (Z)-isomer, the J-value is typically smaller (around 11-12 Hz)
compared to the (E)-isomer (around 15-16 Hz) due to the cis relationship.

e 13C NMR Spectroscopy: Provides a carbon fingerprint of the molecule, confirming the
presence of 10 unique carbon atoms in the expected chemical shift regions.
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e Mass Spectrometry (MS): Electron ionization MS (EI-MS) will confirm the molecular weight.
The mass spectrum should show a molecular ion (M*) peak at m/z = 162, corresponding to
the formula C10H1002[2].

« Infrared (IR) Spectroscopy: Will show characteristic absorption bands for the key functional
groups: a strong C=0 stretch for the aldehyde (around 1680-1700 cm~1) and a C=C stretch
for the alkene (around 1600-1650 cm~1).

Applications in Research and Drug Development

While specific research on the (Z)-isomer is less common than its (E)-counterpart, o-

methoxycinnamaldehyde, in general, has garnered significant interest for its biological
activities. It is a natural compound that can be isolated from plants like Cinnamomum

cassia[16].

Studies on o-methoxycinnamaldehyde (often the (E)-isomer) have demonstrated a range of
effects relevant to drug development, including:

o Antitumor Effects: It has been shown to induce apoptosis (programmed cell death) in cancer
cells by inhibiting signaling pathways like NF-kB and causing mitochondrial dysfunction[16].

o Anti-inflammatory Activity: The compound can reduce the production of inflammatory
mediators, suggesting potential applications in treating inflammatory diseases[10].

The unique stereochemistry of the (Z)-isomer could lead to novel biological activities or
improved potency compared to the (E)-isomer, making it a compelling target for synthesis and
screening in drug discovery programs.

Safety, Handling, and Storage

As with any laboratory chemical, (Z)-O-Methoxycinnamaldehyde should be handled with
appropriate care.

o Safety: Wear standard personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat. The (E)-isomer is classified as a skin, eye, and respiratory irritant[10].
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» Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of any
dust or vapors.

» Storage: Store in a tightly sealed container in a cool, dry place away from light and strong
oxidizing agents. Aldehydes can be prone to oxidation over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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